Cas no 1804884-49-8 (Ethyl 2-cyano-6-methoxy-4-methylbenzoate)

• Product Name: Ethyl 2-cyano-6-methoxy-4-methylbenzoate
• CAS No: 1804884-49-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5003242
• Update Time: 2025-10-18

Ethyl 2-cyano-6-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methoxy-4-methylbenzoate

• Inchi： 1S/C12H13NO3/c1-4-16-12(14)11-9(7-13)5-8(2)6-10(11)15-3/h5-6H,4H2,1-3H3
• InChI Key： HXARNSFFVIDDDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-methoxy-4-methylbenzoate

Comprehensive Overview of Ethyl 2-cyano-6-methoxy-4-methylbenzoate (CAS No. 1804884-49-8)

Ethyl 2-cyano-6-methoxy-4-methylbenzoate (CAS No. 1804884-49-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a cyano group, methoxy substituent, and methyl group on a benzoate backbone, exhibits unique reactivity and functional versatility. Its molecular structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and flavor/fragrance compounds.

In recent years, the demand for high-purity chemical intermediates like Ethyl 2-cyano-6-methoxy-4-methylbenzoate has surged due to advancements in drug discovery and green chemistry. Researchers frequently search for its synthetic routes, spectroscopic data (NMR, IR, MS), and application in heterocyclic chemistry. The compound’s solubility profile (e.g., in ethanol, DMSO) and stability under various conditions are also critical topics in scientific forums.

From an industrial perspective, CAS 1804884-49-8 aligns with the growing trend of sustainable synthesis. Laboratories increasingly prioritize atom-efficient reactions and catalytic methodologies to produce such intermediates. Notably, its methoxy and cyano functional groups enable participation in Pd-catalyzed cross-coupling and nucleophilic substitution reactions, making it a hotspot in medicinal chemistry optimization projects.

Environmental and regulatory considerations further elevate the relevance of Ethyl 2-cyano-6-methoxy-4-methylbenzoate. With stricter REACH compliance requirements, manufacturers emphasize eco-friendly purification techniques and waste minimization during its production. Analytical challenges, such as HPLC purity quantification and residual solvent analysis, are frequently discussed in quality control contexts.

Emerging applications in material science, such as its potential role in organic semiconductors or liquid crystal formulations, have sparked additional interest. The compound’s electron-withdrawing cyano group and steric effects from the methyl moiety contribute to tunable electronic properties, a key focus in optoelectronic material design.

For procurement specialists, understanding the global supply chain for CAS 1804884-49-8 is essential. Factors like batch-to-batch consistency, scalability of synthesis, and regulatory documentation (e.g., COA, MSDS) dominate sourcing discussions. The compound’s shelf life and storage conditions (typically 2–8°C under inert atmosphere) are equally critical for end-users.

In summary, Ethyl 2-cyano-6-methoxy-4-methylbenzoate represents a nexus of multidisciplinary research, bridging gaps between organic synthesis, pharmaceutical development, and advanced materials. Its structural motifs continue to inspire innovations across scientific domains, reinforcing its status as a high-value chemical building block.